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Compound of Interest

Compound Name: (+)-Isobutyl D-lactate

CAS No.: 61597-96-4

Cat. No.: B1589186

Get Quote

Executive Hazard Analysis
The "Why" Behind the Protocol

As researchers, we often categorize lactate esters as "green solvents" due to their

biodegradability. However, this designation can lead to complacency. (+)-Isobutyl D-lactate
presents a specific dual-threat profile that requires rigorous adherence to PPE standards:

The Hydrolysis Mechanism (Ocular Risk): Unlike simple organic solvents, lactate esters can

hydrolyze upon contact with the moisture in mucous membranes, releasing lactic acid and

isobutanol. This creates a risk of Serious Eye Damage (H318), not just irritation.[1][2][3][4]

The injury mechanism is chemical cauterization combined with solvent action.

Combustibility (The "Hidden" Fire Risk): With a flash point between 65°C and 73°C, this

substance is a Combustible Liquid (H227). It sits in a dangerous window: it does not

vaporize rapidly enough to be smelled immediately (low vapor pressure), but it can form

explosive mixtures if heated or aerosolized during synthesis.
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Personal Protective Equipment (PPE) Matrix
This matrix is designed to create a self-validating safety system. Do not deviate from these

material specifications.
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PPE Component Material Specification
Operational Rationale
(Causality)

Eye Protection

Chemical Splash Goggles

(Indirect Vent)Prohibited:

Safety Glasses with side

shields

Risk: Liquid splashes can

bypass safety glasses.

Mechanism: Lactate esters

cause immediate protein

denaturation in the cornea.

Goggles provide the required

seal against liquid entry.

Hand Protection (Standard)

Nitrile Rubber (Min. 0.11 mm /

4 mil)Usage: Splash protection

only.

Permeation Kinetics: Isobutyl

lactate is an ester; esters can

swell nitrile over time. Thin

nitrile offers excellent dexterity

for synthesis but degrades

after ~15 mins of direct

contact. Protocol: Change

immediately upon splash.

Hand Protection

(Spill/Immersion)

Butyl Rubber or PVA (Polyvinyl

Alcohol)

Resistance: Butyl rubber

provides superior resistance to

ester-based swelling and

permeation compared to nitrile

or latex. Required for spill

cleanup (>100ml).

Respiratory

Respirator with Type A

(Organic Vapor)

CartridgeContext: Only if

outside Fume Hood.

Volatility: While vapor pressure

is low (0.4 mmHg @ 20°C),

heating the reaction generates

vapors (H335) that cause

respiratory tract inflammation

and dizziness (isobutanol

metabolite).

Body Defense

Lab Coat (100% Cotton or

Nomex)Prohibited: Synthetic

blends (Polyester)

Flammability: In the event of a

flash fire, synthetic lab coats

melt onto skin. Cotton chars

but offers a thermal buffer.
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Operational Workflow & Engineering Controls
Safety is not just what you wear; it is how you move. The following workflow integrates

engineering controls with PPE to minimize exposure vectors.

Experimental Protocol: Safe Handling Cycle
Receiving & Inspection:

Verify the septum integrity. (+)-Isobutyl D-lactate is hygroscopic; moisture ingress

accelerates hydrolysis, increasing acidity and internal pressure.

Dispensing (The Critical Step):

Location: All transfers must occur within a certified Chemical Fume Hood.

Static Control: Ground the receiving vessel. The non-conductive nature of esters can

generate static charge during rapid pouring.

Reaction Monitoring:

If heating >50°C, ensure an inert atmosphere (Nitrogen/Argon) to prevent vapor ignition.

Waste Segregation:

Do not mix with strong oxidizers (e.g., nitric acid) in the waste stream. This creates an

immediate exothermic hazard.

Visualization: Logical Safety Pathway
The following diagram illustrates the decision-making logic for handling this specific chemical.
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Start: Chemical Retrieval Don PPE:
Nitrile + Goggles

Risk Assessment:
Is Heating Involved?

Control:
Fume Hood + Inert GasYes (>50°C) Action:

Dispense/ReactNo (Ambient)

Don PPE:
Nitrile + Goggles + 

Face ShieldSplash Risk High

Disposal:
Solvent Waste Stream

(No Oxidizers)

Click to download full resolution via product page

Figure 1: Decision logic for PPE escalation based on thermal conditions and splash risk.

Emergency Response Protocols
In the event of containment failure, immediate action is required. These steps are specific to

ester-based hazards.

A. Ocular Exposure (Critical)[5]
Immediate Action: Flush eyes with tepid water for minimum 15 minutes.[5]

Mechanism: You are combating the hydrolysis of the ester into acid on the eye surface. Time

is tissue.

Follow-up: Seek ophthalmological evaluation immediately. Report the chemical specifically

as an "Organic Ester" to medical personnel.

B. Skin Contact[1][2][4][6][7]
Action: Wash with soap and water.[1]

Contraindication:Do NOT use solvents (ethanol/acetone) to clean the skin. This increases

the permeability of the lipid barrier, driving the isobutyl lactate deeper into the dermis.

C. Spills (>100 mL)
Evacuate: Remove ignition sources.
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PPE Upgrade: Switch to Butyl Rubber gloves.

Containment: Use vermiculite or sand. Do not use combustible materials (sawdust).

Disposal: Collect in a sealed container labeled "Combustible Organic Waste."

References & Authority
The protocols defined above are grounded in the following authoritative safety data and

toxicological assessments.

National Center for Biotechnology Information (2026).PubChem Compound Summary for

CID 8738, Butyl lactate. Retrieved from [Link]

Kimberly-Clark Professional.Chemical Resistance Guide: Nitrile vs. Esters. Retrieved from

[Link]

Disclaimer: This guide is intended for use by trained laboratory professionals. Always consult

the specific Safety Data Sheet (SDS) provided by your chemical vendor before use, as

concentration and purity can alter hazard profiles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Operational Safety Guide: Handling (+)-Isobutyl D-
lactate in Synthesis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1589186/docs#operational-safety-guide-handling-
isobutyl-d-lactate-in-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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